Cas no 123318-91-2 (1-Oxa-8-azaspiro[4.5]decan-3-one, 2-ethyl-8-methyl-)

1-Oxa-8-azaspiro[4.5]decan-3-one, 2-ethyl-8-methyl- structure
123318-91-2 structure
Product Name:1-Oxa-8-azaspiro[4.5]decan-3-one, 2-ethyl-8-methyl-
CAS No:123318-91-2
MF:C11H19NO2
MW:197.27406334877
CID:1215096
PubChem ID:125522
Update Time:2025-04-20

1-Oxa-8-azaspiro[4.5]decan-3-one, 2-ethyl-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Oxa-8-azaspiro[4.5]decan-3-one, 2-ethyl-8-methyl-
    • 132041-83-9
    • 1-Oxa-8-azapiro(4.5)decan-3-one, 2-ethyl-8-methyl-, (+-)-
    • YM-954
    • UNYWJQCJOSOOBE-UHFFFAOYSA-N
    • SCHEMBL4522775
    • BDBM50470770
    • DTXSID10927512
    • L002709
    • CHEMBL40063
    • 2-ethyl-8-methyl-1-oxa-8-azaspiro[4.5]decan-3-one
    • 2-Ethyl-8-methyl-3-oxo-1-oxa-8-azaspiro(4,5)decane
    • 123318-91-2
    • 2-ethyl-8-methyl-1-oxa-8-azaspiro[4,5]decane-3-one
    • Inchi: 1S/C11H19NO2/c1-3-10-9(13)8-11(14-10)4-6-12(2)7-5-11/h10H,3-8H2,1-2H3
    • InChI Key: UNYWJQCJOSOOBE-UHFFFAOYSA-N
    • SMILES: O1C(CC)C(CC21CCN(C)CC2)=O

Computed Properties

  • Exact Mass: 197.14167
  • Monoisotopic Mass: 197.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54

1-Oxa-8-azaspiro[4.5]decan-3-one, 2-ethyl-8-methyl- Related Literature

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